Cas no 2228301-04-8 (5-(2-fluoro-1-hydroxyethyl)-2-methylphenol)

• Product Name: 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol
• CAS No: 2228301-04-8
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 6547489
• PubChem ID: 165697068
• Update Time: 2025-06-12

5-(2-fluoro-1-hydroxyethyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol
• α-(Fluoromethyl)-3-hydroxy-4-methylbenzenemethanol

• Inchi： 1S/C9H11FO2/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4,9,11-12H,5H2,1H3
• InChI Key： RWVVERMFSJQVDG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)O)C)(O)CF

Additional information on 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol

Comprehensive Analysis of 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol (CAS 2228301-04-8)

In the realm of fine chemicals and pharmaceutical intermediates, 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol (CAS 2228301-04-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorinated hydroxyethyl and methylphenol moieties, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are actively exploring its synthesis, stability, and reactivity, making it a hot topic in organic chemistry forums and academic publications.

The molecular structure of 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol features a phenol ring substituted with a methyl group at the 2-position and a 2-fluoro-1-hydroxyethyl side chain at the 5-position. This arrangement imparts distinct electronic and steric effects, which are critical for its interactions in biological systems or polymer matrices. Recent studies highlight its potential as a building block for fluorinated pharmaceuticals, leveraging the fluorine atom’s ability to enhance metabolic stability and bioavailability—a key focus in modern drug design.

From an industrial perspective, the demand for fluorinated phenolic compounds like CAS 2228301-04-8 is rising, driven by trends in green chemistry and sustainable synthesis. Environmental concerns have spurred interest in catalysts and solvents that minimize waste, aligning with the compound’s compatibility with microwave-assisted reactions and flow chemistry techniques. These methods not only improve yield but also reduce energy consumption—a priority for manufacturers addressing carbon footprint regulations.

Analytical challenges associated with 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol include its characterization via NMR spectroscopy and HPLC-MS, given the fluorine atom’s quadrupolar moment and the compound’s polar nature. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often employed to confirm its purity and structure, topics frequently searched by chemists troubleshooting synthesis protocols.

In the context of AI-driven drug discovery, CAS 2228301-04-8 has emerged as a candidate for virtual screening due to its privileged scaffold properties. Computational models predict its binding affinity for enzymes like kinases or GPCRs, reflecting broader industry efforts to accelerate hit-to-lead optimization. Such applications resonate with audiences searching for cheminformatics tools or molecular docking tutorials.

Safety and handling of 5-(2-fluoro-1-hydroxyethyl)-2-methylphenol adhere to standard laboratory protocols, with emphasis on PPE and fume hoods due to its moderate volatility. While not classified as hazardous, its storage recommendations (e.g., anhydrous conditions, inert atmosphere) are commonly queried in chemical safety databases, underscoring the importance of proper chemical management systems.

Looking ahead, the versatility of CAS 2228301-04-8 positions it as a promising candidate for patent applications in agrochemicals and electronic materials. Its fluorophenol core is being investigated for liquid crystal formulations and OLED intermediates, aligning with the booming demand for flexible displays—a trending topic in materials science communities.